N-Methyl-4-[(trimethylsilyl)ethynyl]aniline

• Molecular Formula: C12H17NSi
• Molecular Weight: 203.35 g/mol
• IUPAC Name: N-methyl-4-(2-trimethylsilylethynyl)aniline
• InChI: InChI=1S/C12H17NSi/c1-13-12-7-5-11(6-8-12)9-10-14(2,3)4/h5-8,13H,1-4H3
• InChI Key: LBOFHUWMNFFVKA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=C(C=C1)C#C[Si](C)(C)C

Description

N-Methyl-4-[(trimethylsilyl)ethynyl]aniline is a useful research compound. Its molecular formula is C12H17NSi and its molecular weight is 203.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-bromo-N-methylaniline (500 mg, 2.7 mmol), trimethylsilyl acetylene (527 mg, 5.4 mmol), CuI (92 mg, 0.5 mmol) and PPh3 (233 mg, 0.9 mmol) in TEA (20 mL) was added PdCl2(PPh3)2 (94 mg, 0.1 mmol) at r.t. under N2. The reaction was stirred at reflux overnight. The reaction was filtered, concentrated, and purified by silica gel chromatography (PE:EtOAc=20:1) to give 200 mg (37%) of the title compound as a yellow oil. [M+H] Calc'd for C12H17NSi, 204. Found, 204.